molecular formula C8H6F5N B154805 Benzenamine, 2,3,4,5,6-pentafluoro-N,N-dimethyl- CAS No. 1801-14-5

Benzenamine, 2,3,4,5,6-pentafluoro-N,N-dimethyl-

Cat. No. B154805
CAS RN: 1801-14-5
M. Wt: 211.13 g/mol
InChI Key: KGTLSNJIWZULPZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzenamine, 2,3,4,5,6-pentafluoro-N,N-dimethyl-, commonly known as 'PFDMB', is a colorless liquid that is widely used in scientific research. PFDMB is a derivative of aniline, which is a highly reactive and toxic chemical compound. PFDMB has been extensively studied for its unique properties, including its ability to act as a fluorescent probe, its high solubility in organic solvents, and its stability in various environmental conditions.

Mechanism Of Action

The mechanism of action of PFDMB is not well understood. However, it is believed that PFDMB interacts with biological molecules through hydrophobic interactions and hydrogen bonding. PFDMB has been shown to bind to proteins and nucleic acids, which can alter their structure and function.

Biochemical And Physiological Effects

PFDMB has been shown to have minimal toxicity and does not have any known adverse effects on human health. However, it is important to handle PFDMB with caution, as it is a highly reactive and toxic chemical compound. PFDMB has been shown to have a low affinity for biological membranes, which limits its ability to penetrate cells and tissues.

Advantages And Limitations For Lab Experiments

PFDMB has several advantages for lab experiments, including its high solubility in organic solvents, stability in various environmental conditions, and low toxicity. However, PFDMB has limitations, including its limited ability to penetrate cells and tissues, and its potential to interfere with biological processes.

Future Directions

There are several future directions for the research and development of PFDMB. One direction is to explore the potential of PFDMB as a therapeutic agent for the treatment of various diseases. Another direction is to develop new methods for the synthesis of PFDMB with improved properties, such as increased solubility and stability. Additionally, further research is needed to understand the mechanism of action of PFDMB and its interactions with biological molecules.

Synthesis Methods

The synthesis of PFDMB involves the reaction of aniline with pentafluoroacetone in the presence of a strong acid catalyst. The reaction yields PFDMB as a colorless liquid with a high purity level. The synthesis method is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

PFDMB has been widely used in scientific research for its unique properties. It is commonly used as a fluorescent probe to detect various biological molecules, including proteins, nucleic acids, and lipids. PFDMB has also been used to study the structural and functional properties of biological membranes. Additionally, PFDMB has been used as a solvent for various chemical reactions and as a stabilizer for metal nanoparticles.

properties

CAS RN

1801-14-5

Product Name

Benzenamine, 2,3,4,5,6-pentafluoro-N,N-dimethyl-

Molecular Formula

C8H6F5N

Molecular Weight

211.13 g/mol

IUPAC Name

2,3,4,5,6-pentafluoro-N,N-dimethylaniline

InChI

InChI=1S/C8H6F5N/c1-14(2)8-6(12)4(10)3(9)5(11)7(8)13/h1-2H3

InChI Key

KGTLSNJIWZULPZ-UHFFFAOYSA-N

SMILES

CN(C)C1=C(C(=C(C(=C1F)F)F)F)F

Canonical SMILES

CN(C)C1=C(C(=C(C(=C1F)F)F)F)F

Other CAS RN

1801-14-5

Origin of Product

United States

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